Cas no 1807195-52-3 (5-Cyano-3-ethyl-2-methoxybenzoic acid)

• Product Name: 5-Cyano-3-ethyl-2-methoxybenzoic acid
• CAS No: 1807195-52-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5010293
• Update Time: 2025-10-25

5-Cyano-3-ethyl-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-ethyl-2-methoxybenzoic acid

• Inchi： 1S/C11H11NO3/c1-3-8-4-7(6-12)5-9(11(13)14)10(8)15-2/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： IUUBGXMPIQPJLS-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC(C#N)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3

Additional information on 5-Cyano-3-ethyl-2-methoxybenzoic acid

Recent Advances in the Study of 5-Cyano-3-ethyl-2-methoxybenzoic acid (CAS: 1807195-52-3)

The compound 5-Cyano-3-ethyl-2-methoxybenzoic acid (CAS: 1807195-52-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoic acid derivative structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development. This research brief aims to summarize the latest findings and highlight the implications for future research and development.

One of the primary areas of interest is the synthesis and optimization of 5-Cyano-3-ethyl-2-methoxybenzoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving catalytic hydrogenation and selective methoxylation, achieving a final product with over 95% purity. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

In addition to its synthetic applications, 5-Cyano-3-ethyl-2-methoxybenzoic acid has been investigated for its pharmacological properties. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2023) reported that the compound exhibits potent inhibition of COX-2, with an IC50 value of 0.8 µM. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents.

Further research has explored the compound's role as an intermediate in the synthesis of more complex pharmaceutical agents. A patent filed in 2023 (US Patent Application No. 2023/0154321) describes its use in the preparation of novel kinase inhibitors targeting cancer therapy. The patent highlights the compound's versatility and its ability to serve as a scaffold for introducing various functional groups, thereby enabling the development of targeted therapies with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in the clinical translation of 5-Cyano-3-ethyl-2-methoxybenzoic acid. Pharmacokinetic studies have indicated moderate bioavailability, necessitating further optimization of its formulation. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to enhance its absorption and distribution. These efforts are crucial for advancing the compound into preclinical and clinical trials.

In conclusion, 5-Cyano-3-ethyl-2-methoxybenzoic acid (CAS: 1807195-52-3) represents a valuable compound with diverse applications in chemical biology and pharmaceutical research. Recent advancements in its synthesis, pharmacological properties, and utility as an intermediate underscore its potential for drug development. Future studies should focus on addressing the pharmacokinetic challenges and exploring its therapeutic efficacy in vivo. The continued investigation of this compound holds promise for the discovery of novel therapeutics in inflammation and oncology.